
An In-depth Technical Guide to the
Physicochemical Properties of Menfegol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Menfegol

Cat. No.: B1682026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Menfegol is a non-ionic surfactant spermicidal agent belonging to the class of polyoxyethylene

ethers. Its primary application is in vaginal contraception, where it acts by disrupting the

integrity of the sperm cell membrane. This technical guide provides a comprehensive overview

of the known physicochemical properties of Menfegol. While specific quantitative data for

several key parameters are not readily available in the public domain, this document

extrapolates properties based on its chemical class, details the experimental protocols for their

determination, and presents its mechanism of action. All quantitative data is summarized in

structured tables, and its functional pathway is illustrated using a Graphviz diagram.

Chemical Identity and Structure
Menfegol is chemically identified as p-menthanylphenyl polyoxyethylene (8.8) ether. As a non-

ionic surfactant, it possesses a molecular structure consisting of a hydrophobic p-

menthanylphenyl group and a hydrophilic polyoxyethylene chain. This amphiphilic nature is

central to its spermicidal activity.

Table 1: Chemical Identification of Menfegol
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Identifier Value

Chemical Name p-menthanylphenyl polyoxyethylene (8.8) ether

Synonyms Menfegol

Chemical Class Non-ionic surfactant, Polyoxyethylene ether

CAS Number 38193-77-0

Molecular Formula C18H28O2 (for the core hydrophobic structure)

Physicochemical Properties
Quantitative physicochemical data for Menfegol is not extensively documented in publicly

accessible literature. The following table summarizes the available information and indicates

where data is currently unavailable. The properties of polyoxyethylene ethers suggest that

Menfegol is likely a viscous liquid or a low-melting solid at room temperature, with solubility

dependent on the length of the polyoxyethylene chain.

Table 2: Summary of Physicochemical Properties of Menfegol
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Property Value Notes

Molecular Weight Data not available

Can be estimated based on

the average number of

ethylene oxide units.

Melting Point Data not available

Expected to be low,

characteristic of

polyoxyethylene ethers.[1]

Boiling Point Data not available
Likely high and may

decompose upon boiling.

Solubility

   - Water Soluble (inferred)

As a surfactant, it is expected

to be water-soluble, forming

micelles above its critical

micelle concentration.[2]

   - Organic Solvents Data not available

Solubility in non-polar solvents

is likely, given its hydrophobic

moiety.

pKa Not applicable

Menfegol is a non-ionic

compound and does not have

an ionizable group.

logP (Octanol-Water Partition

Coefficient)
Data not available

A positive logP value is

expected, indicating

lipophilicity. There is a

significant correlation between

spermicidal potency and the

partition coefficient for related

non-ionic surfactants.[2]

Critical Micelle Concentration

(CMC)

Data not available A key parameter for

surfactants, representing the

concentration at which micelles

form. Spermicidal potency has
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been correlated with CMC for

similar compounds.[2]

Mechanism of Action: Spermicidal Activity
Menfegol functions as a spermicide through its surfactant properties.[3] It disrupts the lipid

bilayer of the sperm cell membrane, leading to increased permeability, loss of essential

intracellular components, and ultimately, cell death or immobilization.[4] This mechanism is not

based on a specific signaling pathway but rather on a direct physicochemical interaction with

the cell membrane.
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Menfegol Molecules
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Increased Permeability
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Sperm Immobilization
/ Death
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Start: Excess Menfegol
+ Solvent (e.g., Water)

Equilibrate on Shaker
(e.g., 24-48h at 25°C)

Centrifuge to Separate
Undissolved Solid

Extract Supernatant

Quantify Concentration
(e.g., HPLC, UV-Vis)

End: Determine
Solubility (mg/mL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Menfegol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682026#physicochemical-properties-of-menfegol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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